Cas no 78500-77-3 (2-(pyridin-3-yl)methylaniline)

• Product Name: 2-(pyridin-3-yl)methylaniline
• CAS No: 78500-77-3
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 1093229
• PubChem ID: 12725130
• Update Time: 2025-04-24

2-(pyridin-3-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-3-ylmethyl)aniline
• 2-(pyridin-3-yl)methylaniline
• EN300-152063
• 78500-77-3
• AKOS022187904
• 2-[(pyridin-3-yl)methyl]aniline
• SCHEMBL4418570

• Inchi： 1S/C12H12N2/c13-12-6-2-1-5-11(12)8-10-4-3-7-14-9-10/h1-7,9H,8,13H2
• InChI Key： LFWROEKDZROIEU-UHFFFAOYSA-N
• SMILES： NC1C=CC=CC=1CC1C=NC=CC=1

Computed Properties

• Exact Mass: 184.100048391g/mol
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(pyridin-3-yl)methylaniline

2-(Pyridin-3-ylmethyl)aniline: A Comprehensive Overview

2-(Pyridin-3-ylmethyl)aniline, also known by its CAS number78500-77-3, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which combines aniline derivatives with pyridine moieties, making it a versatile building block for various chemical applications.

The molecular structure of2-(Pyridin-3-ylmethyl)aniline features an aniline ring (a benzene ring with an amino group) substituted at the 2-position by a pyridine-derived methylene group. Pyridine, being an aromatic six-membered ring with one nitrogen atom, contributes to the compound's electronic properties and reactivity. This structural arrangement renders the molecule highly suitable for applications that require both aromatic stability and reactive functionality.

Recent studies have highlighted the potential of2-(Pyridin-3-ylmethyl)aniline in pharmaceutical chemistry, particularly in the synthesis of bioactive compounds. For instance, research published in theJournal of Medicinal Chemistryhas demonstrated its utility as an intermediate in the development of kinase inhibitors, a class of drugs widely used in the treatment of cancer and inflammatory diseases. The pyridine moiety in the molecule plays a crucial role in modulating the pharmacokinetics and bioavailability of the resulting compounds.

Another area of active research involving2-(Pyridin-3-ylmethyl)aniline is its application in materials science, particularly in the synthesis of conjugated polymers and dye-sensitized solar cells. The compound's ability to act as a bridging agent between aromatic systems has made it a valuable component in the fabrication of optoelectronic materials with enhanced electronic properties. A study in the field of nanotechnology has shown that incorporating this molecule into polymer matrices can lead to improved charge transport and stability, which are critical for device efficiency.

From a synthetic standpoint,2-(Pyridin-3-ylmethyl)aniline is relatively easy to prepare via nucleophilic substitution or coupling reactions. Its synthesis typically involves the reaction of aniline derivatives with pyridine carbonyl compounds, followed by reduction or catalytic hydrogenation steps to achieve the desired product. The availability of various synthetic routes has facilitated its widespread use in both academic and industrial settings.

Environmental sustainability is another aspect that has been explored in relation to2-(Pyridin-3-ylmethyl)aniline. Research into green chemistry approaches has focused on optimizing its synthesis to minimize the use of hazardous reagents and reduce waste generation. For example, a study published in theJournal of Green Chemistrydemonstrated that employing catalytic amounts of palladium nanoparticles as a catalyst can significantly enhance the reaction efficiency while reducing the environmental footprint.

Looking ahead, the continued exploration of2-(Pyridin-3-ylmethyl)aniline's properties and applications is expected to yield further breakthroughs in drug discovery and materials development. Its unique combination of aromaticity, reactivity, and structural versatility positions it as a key player in addressing some of the most pressing challenges in modern medicine and technology.

For researchers and professionals working in the field of organic chemistry, the study of2-(Pyridin-3-ylmethyl)aniline offers valuable insights into the design of complex molecules with tailored properties. Whether in the context of pharmaceuticals, materials science, or green chemistry, this compound serves as a testament to the endless possibilities that arise from the careful manipulation of molecular structures.